2,5-Bis(2,4-dichlorophenyl)-1,3,4-oxadiazole

• CAS No.: 2492-00-4
• Molecular Formula: C14H6Cl4N2O
• Molecular Weight: 360 g/mol
• IUPAC Name: 2,5-bis(2,4-dichlorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C14H6Cl4N2O/c15-7-1-3-9(11(17)5-7)13-19-20-14(21-13)10-4-2-8(16)6-12(10)18/h1-6H
• InChI Key: DDMNDFNQRZDZBU-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl

Description

2,5-Bis(2,4-dichlorophenyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C14H6Cl4N2O and its molecular weight is 360 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 90455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A mixture was prepared by slowly adding 10 grams (g) of hydrazine hydrate to 400 g of vigorously stirring polyphosphoric acid at ~50° C. To this mixture was added 76 g (0.4 mole) of 2,4-dichlorobenzoic acid. A slurry developed and it was stirred at 125° C (+5°) for 5 hours. The reaction products were cooled slightly and poured into ~1.5 liter (1) of cold water. The solid which precipitated was recovered by filtration, washed with water, dried and recrystallized from chlorobenzene to give 54 g (75% of theoretical) of the desired 2,5-bis(2,4-dichlorophenyl)-1,3,4-oxadiazole.